Cas no 38533-30-1 (Cyanidin 3-Rhamnoside)

• Product Name: Cyanidin 3-Rhamnoside
• CAS No: 38533-30-1
• MF: C₂₁H₂₁ClO₁₀
• MW: 468.838446378708
• CID: 923627
• PubChem ID: 72812405
• Update Time: 2025-04-19

Cyanidin 3-Rhamnoside Chemical and Physical Properties

Names and Identifiers

• cyanidin-3-o-rhamnoside chloride
• Cyanidin 3-Rhamnoside
• 3',4',5,7-Tetrahydroxy-3-(rhamnosyloxy)flavylium chloride
• CHEBI:176110
• 2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol
• Cyanidin 3-alpha-L-rhamnoside
• Cyanidin 3-O-rhamnoside
• Cyanidin 3-O-alpha-L-rhamnoside
• 38533-30-1
• AKOS030524316
• (2S,3R,4R,5R,6S)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-methyloxane-3,4,5-triol;chloride
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}-1-chromen-1-ylium chloride
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride

• Inchi： 1S/C21H20O10.ClH/c1-8-17(26)18(27)19(28)21(29-8)31-16-7-11-13(24)5-10(22)6-15(11)30-20(16)9-2-3-12(23)14(25)4-9;/h2-8,17-19,21,26-28H,1H3,(H3-,22,23,24,25);1H/t8-,17-,18+,19+,21-;/m0./s1
• InChI Key： YZZWDYRLDSHCLB-BMFPEYJSSA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 433.11347186g/mol
• Monoisotopic Mass: 433.11347186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.388
• Topological Polar Surface Area: 161Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides